Cas no 1352235-03-0 (1-(5-Phenylisoxazol-3-yl)ethanamine)

• Product Name: 1-(5-Phenylisoxazol-3-yl)ethanamine
• CAS No: 1352235-03-0
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6416424
• PubChem ID: 21558599
• Update Time: 2025-05-24

1-(5-Phenylisoxazol-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11804742
• 1-(5-phenyl-1,2-oxazol-3-yl)ethan-1-amine
• 1-(5-Phenylisoxazol-3-yl)ethanamine
• 1352235-03-0
• EN300-7507054

• Inchi： 1S/C11H12N2O/c1-8(12)10-7-11(14-13-10)9-5-3-2-4-6-9/h2-8H,12H2,1H3
• InChI Key： IHUJKBJQQBXPNV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C(C)N)=N1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52Ų

Additional information on 1-(5-Phenylisoxazol-3-yl)ethanamine

Recent Advances in the Study of 1-(5-Phenylisoxazol-3-yl)ethanamine (CAS: 1352235-03-0) in Chemical Biology and Pharmaceutical Research

1-(5-Phenylisoxazol-3-yl)ethanamine (CAS: 1352235-03-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research briefing consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

The synthesis of 1-(5-Phenylisoxazol-3-yl)ethanamine has been optimized through novel catalytic methods, enhancing yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and green chemistry approaches to streamline production. These advancements not only improve scalability but also reduce environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Pharmacological investigations have revealed that 1-(5-Phenylisoxazol-3-yl)ethanamine exhibits notable activity as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. In vitro and in vivo studies demonstrate its affinity for serotonin and dopamine receptors, suggesting potential applications in treating depression, anxiety, and Parkinson's disease. Mechanistic studies further indicate its role in modulating synaptic plasticity, which could have broader implications for cognitive enhancement therapies.

Recent preclinical trials have evaluated the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. Results indicate favorable bioavailability and blood-brain barrier penetration, critical factors for central nervous system (CNS)-targeted therapeutics. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, areas that are currently under active investigation.

Structural-activity relationship (SAR) studies have identified key modifications to the 1-(5-Phenylisoxazol-3-yl)ethanamine scaffold that enhance potency and selectivity. Researchers have developed several analogs with improved binding affinities and reduced toxicity profiles. These findings are paving the way for the development of next-generation derivatives with tailored pharmacological properties for specific therapeutic indications.

The compound's potential extends beyond neurological applications, with recent studies exploring its anti-inflammatory and anticancer properties. Preliminary data suggest that 1-(5-Phenylisoxazol-3-yl)ethanamine may inhibit key inflammatory pathways and exhibit selective cytotoxicity against certain cancer cell lines. These findings open new avenues for multidisciplinary research at the intersection of chemical biology and oncology.

In conclusion, 1-(5-Phenylisoxazol-3-yl)ethanamine (CAS: 1352235-03-0) represents a versatile scaffold with significant potential across multiple therapeutic areas. Ongoing research continues to unravel its complex mechanisms of action and optimize its pharmacological profile. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound is poised to make substantial contributions to drug discovery and development in the coming years.